Cas no 20668-33-1 (Quinoline,6,7-dimethyl-)
Quinoline,6,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,6,7-dimethyl-
- 6,7-Dimethylquinoline
- 6,7-Dimethyl-chinolin
- 6,7-dimethyl-quinoline
- 6,7-Dmq
- Quinoline,6,7-dimethyl
- DTXSID20174712
- MFCD12546426
- N13369
- SY295179
- SCHEMBL8404544
- Quinoline, 6,7-dimethyl-
- SB67697
- 20668-33-1
- FT-0754433
- AO-801/41077379
- DB-082744
- DTXCID4097203
-
- MDL: MFCD12546426
- Inchi: 1S/C11H11N/c1-8-6-10-4-3-5-12-11(10)7-9(8)2/h3-7H,1-2H3
- InChI Key: UJSRVVQKNSYGKS-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=C(C)C(C)=CC=12
Computed Properties
- Exact Mass: 157.08900
- Monoisotopic Mass: 157.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.0491 (estimate)
- Melting Point: 58°C
- Boiling Point: 266.88°C (estimate)
- Refractive Index: 1.6078 (estimate)
- PSA: 12.89000
- LogP: 2.85160
Quinoline,6,7-dimethyl- Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quinoline,6,7-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189006293-5g |
6,7-Dimethylquinoline |
20668-33-1 | 97% | 5g |
$784.80 | 2023-09-02 | |
| Chemenu | CM238454-5g |
6,7-Dimethylquinoline |
20668-33-1 | 97% | 5g |
$673 | 2021-08-04 | |
| Chemenu | CM238454-1g |
6,7-Dimethylquinoline |
20668-33-1 | 97% | 1g |
$262 | 2025-07-04 | |
| eNovation Chemicals LLC | D545468-1g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 1g |
$240 | 2024-05-24 | |
| eNovation Chemicals LLC | D545468-5g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 5g |
$730 | 2024-05-24 | |
| eNovation Chemicals LLC | D545468-10g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 10g |
$1090 | 2024-05-24 | |
| eNovation Chemicals LLC | D545468-25g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 25g |
$2000 | 2024-05-24 | |
| eNovation Chemicals LLC | D514592-1g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 1g |
$430 | 2024-07-28 | |
| eNovation Chemicals LLC | D514592-5g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 5g |
$1250 | 2024-07-28 | |
| eNovation Chemicals LLC | D514592-2g |
6,7-dimethyl-Quinoline |
20668-33-1 | 97% | 2g |
$650 | 2024-07-28 |
Quinoline,6,7-dimethyl- Related Literature
-
Milad Motaghi,Hormoz Khosravi,Saeed Balalaie,Frank Rominger Org. Biomol. Chem. 2019 17 275
-
Saghir Ali,Abu T. Khan Org. Biomol. Chem. 2021 19 7041
-
3. 710. The Skraup reaction. Formation of 5- and 7-substituted quinolinesM. H. Palmer J. Chem. Soc. 1962 3645
-
4. 2,4-Dihalogenoquinolines. Synthesis, orientation effects and 1H and 13C NMR spectral studiesAlan G. Osborne,Jill M. Buley,Helen Clarke,Rachel C. H. Dakin,Paul I. Price J. Chem. Soc. Perkin Trans. 1 1993 2747
-
Christophe Morin,Tatiana Besset,Jean-Claude Moutet,Martine Fayolle,Margit Brückner,Danièle Limosin,Katja Becker,Elisabeth Davioud-Charvet Org. Biomol. Chem. 2008 6 2731
Additional information on Quinoline,6,7-dimethyl-
Quinoline,6,7-dimethyl- (CAS No. 20668-33-1): A Comprehensive Overview
Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound belongs to the quinoline family, characterized by a fused benzene and pyridine ring system. The presence of two methyl groups at the 6th and 7th positions enhances its chemical reactivity and makes it a valuable intermediate in synthetic chemistry. This introduction delves into the structural properties, synthesis methods, applications, and recent advancements in the research involving this compound.
The molecular structure of Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) consists of a quinoline core with two methyl substituents attached to the pyridine ring. This structural arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in synthetic protocols.
The synthesis of Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) can be achieved through several methodologies. One common approach involves the condensation of dimethyl anthranilic acid with glyoxal under acidic conditions, followed by cyclization to form the quinoline core. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the methyl groups at the 6th and 7th positions with high regioselectivity. These synthetic routes highlight the compound's adaptability in multi-step organic synthesis.
Recent research has highlighted the pharmaceutical potential of Quinoline,6,7-dimethyl- (CAS No. 20668-33-1). Studies have demonstrated its efficacy as a precursor in the development of novel antimicrobial agents. The quinoline scaffold is well-known for its biological activity against various pathogens, and modifications such as dimethylation enhance its binding affinity to microbial enzymes. Preliminary in vitro studies have shown promising results in inhibiting bacterial growth, making this compound a candidate for further medicinal chemistry investigations.
Moreover, Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) has been explored in the context of anticancer research. The unique electronic properties of the quinoline ring system allow for interactions with DNA and protein targets involved in cancer cell proliferation. Researchers have synthesized derivatives of this compound that exhibit significant cytotoxic effects on tumor cells while maintaining low toxicity towards healthy cells. These findings underscore the importance of quinoline derivatives in developing targeted cancer therapies.
In addition to its pharmaceutical applications, Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) finds utility in materials science. Its ability to form stable complexes with metal ions makes it valuable in designing luminescent materials and catalysts. Recent advancements have shown its application in organic light-emitting diodes (OLEDs), where it serves as an emissive layer material due to its efficient energy transfer properties. This dual functionality as both a pharmaceutical intermediate and a material science component highlights the compound's broad industrial relevance.
The chemical reactivity of Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) allows for further functionalization through various chemical transformations. For instance, nucleophilic aromatic substitution reactions can be employed to introduce additional substituents at different positions on the quinoline ring. These modifications can fine-tune the biological activity of the compound, enabling tailored pharmacological responses for specific therapeutic applications.
Future research directions involving Quinoline,6,7-dimethyl- (CAS No. 20668-33-1) are likely to focus on optimizing synthetic routes for higher yields and purity. Additionally, exploring its role in drug discovery will be a key area of interest, particularly in developing next-generation antibiotics and anticancer agents. The integration of computational chemistry techniques will aid in understanding the molecular interactions and improving drug design strategies.
In conclusion,Quinoline,6,7-dimethyl-* (CAS No.) is a multifaceted compound with significant implications in pharmaceuticals and materials science。 Its unique structural features and chemical properties make it a valuable asset in both academic research and industrial applications。 As advancements continue to emerge,this compound is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions。
20668-33-1 (Quinoline,6,7-dimethyl-) Related Products
- 7661-55-4(5-Methylquinoline)
- 2381-40-0(Benz[c]acridine,7,10-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)